Cas no 2171422-78-7 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid
• CAS No: 2171422-78-7
• MF: C₂₆H₂₉N₃O₆
• MW: 479.524966955185
• CID: 5865576
• PubChem ID: 165561498
• Update Time: 2025-07-15

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid
• 2171422-78-7
• EN300-1476296
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-5-oxopyrazolidine-3-carboxylic acid

• Inchi： 1S/C26H29N3O6/c1-2-3-8-16(13-24(31)29-22(25(32)33)14-23(30)28-29)27-26(34)35-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,2-3,8,13-15H2,1H3,(H,27,34)(H,28,30)(H,32,33)/t16-,22?/m0/s1
• InChI Key： SCVXCEKBLDPPAA-CISYCMJJSA-N
• SMILES： O(C(N[C@H](CC(N1C(C(=O)O)CC(N1)=O)=O)CCCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.20563565g/mol
• Monoisotopic Mass: 479.20563565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 125Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic Acid (CAS No. 2171422-78-7): A Comprehensive Overview

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid (CAS No. 2171422-78-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazolidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to protect the amino group during chemical reactions.

The structure of this compound includes a seven-carbon chain with an amide linkage to the Fmoc group, followed by a five-membered pyrazolidine ring with a ketone functionality at the 5-position. The carboxylic acid group at the 3-position of the pyrazolidine ring adds further complexity and reactivity to the molecule. The presence of these functional groups makes this compound highly versatile for various chemical modifications and biological applications.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from complex organic molecules like 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid. This interest is driven by the potential of such compounds to target specific biological pathways and diseases. For instance, pyrazolidine derivatives have shown promise in the treatment of neurodegenerative disorders, cancer, and inflammatory conditions due to their ability to modulate key enzymes and receptors.

The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS), where it helps to prevent unwanted side reactions and ensures the correct sequence of amino acids in the final peptide product. The removal of the Fmoc group is typically achieved using mild bases such as piperidine, allowing for the subsequent coupling of additional amino acids or other functional groups.

In terms of its biological activity, studies have demonstrated that compounds similar to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid exhibit potent anti-inflammatory properties. These properties are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, some derivatives have shown selective inhibition of specific protein kinases, which are key regulators of cellular signaling pathways involved in disease progression.

The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common approach is to start with the protected amino acid derivative, followed by coupling with an appropriate heptanoyl chloride or anhydride. The resulting intermediate is then cyclized under suitable conditions to form the pyrazolidine ring, which is subsequently oxidized to introduce the ketone functionality at the 5-position.

The characterization of this compound often relies on advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed structural information and help confirm the identity and purity of the synthesized product. High-resolution NMR spectra can reveal specific chemical shifts and coupling patterns that are characteristic of the various functional groups present in the molecule.

In preclinical studies, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-5-oxopyrazolidine-3-carboxylic acid has shown promising results in both in vitro and in vivo models. For example, it has been tested for its ability to inhibit tumor growth in xenograft models and reduce inflammation in animal models of arthritis. These findings suggest that this compound may have therapeutic potential for a range of diseases characterized by abnormal cellular proliferation or chronic inflammation.

The pharmacokinetic properties of this compound are also an important area of research. Studies have shown that it exhibits good solubility and stability under physiological conditions, which are crucial factors for its bioavailability and efficacy. However, further optimization may be necessary to improve its pharmacological profile, such as enhancing its oral bioavailability or reducing potential side effects.

In conclusion, 2-(3S)-3-{(9H-fluoren-9-yloxycarbonyl)amino}heptanoyl-pyrazolidinone carboxylic acid (CAS No. 2171422-78-7) represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for exploring new therapeutic avenues and advancing our understanding of complex biological processes. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for unmet medical needs.